Cas no 1804267-24-0 (7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole)

• Product Name: 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole
• CAS No: 1804267-24-0
• MF: C₉H₆BrF₃N₂O
• MW: 295.055951595306
• CID: 4825769
• Update Time: 2025-06-13

7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H6BrF3N2O/c10-3-5-1-6(16-9(11,12)13)2-7-8(5)15-4-14-7/h1-2,4H,3H2,(H,14,15)
• InChI Key： YRGHPLXIHZCOOE-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC2=C1N=CN2)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.2
• Topological Polar Surface Area: 37.9

Additional information on 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole

Recent Advances in the Application of 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole (CAS: 1804267-24-0) in Chemical Biology and Pharmaceutical Research

The compound 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole (CAS: 1804267-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a benzimidazole core substituted with a bromomethyl group at the 7-position and a trifluoromethoxy group at the 5-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable applications of 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other pathological conditions. Researchers have utilized the bromomethyl group of this compound to introduce various pharmacophores, enabling the creation of potent and selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of inhibitors targeting the epidermal growth factor receptor (EGFR), a well-known oncogenic driver in non-small cell lung cancer (NSCLC). The resulting compounds exhibited nanomolar inhibitory activity and promising selectivity profiles.

In addition to its applications in kinase inhibitor development, 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole has also been explored as a precursor for the synthesis of antimicrobial agents. The trifluoromethoxy group, known for its electron-withdrawing properties and metabolic stability, enhances the bioavailability and efficacy of the resulting compounds. A recent report in Bioorganic & Medicinal Chemistry Letters described the use of this compound to synthesize a new class of benzimidazole-based antibiotics with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli.

Beyond its pharmacological applications, 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole has also been employed in chemical biology studies to probe protein-ligand interactions. The bromomethyl group serves as a reactive handle for bioconjugation, allowing researchers to attach fluorescent or affinity tags for imaging and pull-down assays. A recent study in ACS Chemical Biology utilized this strategy to investigate the binding interactions of benzimidazole derivatives with tubulin, a key target for anticancer drugs. The findings provided valuable insights into the structural determinants of tubulin binding and paved the way for the design of next-generation microtubule-targeting agents.

Despite its promising applications, the synthesis and handling of 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole present certain challenges. The compound's reactivity, particularly the lability of the bromomethyl group, requires careful optimization of reaction conditions to avoid undesired side reactions. Recent advancements in synthetic methodologies, such as the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the efficiency and scalability of its production. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 7-Bromomethyl-5-trifluoromethoxy-1H-benzimidazole (CAS: 1804267-24-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to chemical biology probes. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in emerging therapeutic areas, such as targeted protein degradation and immunotherapy.